Cas no 200207-17-6 (1H-Indole, 6-chloro-2,3-dihydro-1-[(phenylmethoxy)acetyl]-)

1H-Indole, 6-chloro-2,3-dihydro-1-[(phenylmethoxy)acetyl]- structure
200207-17-6 structure
Product Name:1H-Indole, 6-chloro-2,3-dihydro-1-[(phenylmethoxy)acetyl]-
CAS No:200207-17-6
MF:C17H16ClNO2
MW:301.767443656921
CID:3881291
Update Time:2025-04-08

1H-Indole, 6-chloro-2,3-dihydro-1-[(phenylmethoxy)acetyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 6-chloro-2,3-dihydro-1-[(phenylmethoxy)acetyl]-
    • Ethanone, 1-(6-chloro-2,3-dihydro-1H-indol-1-yl)-2-(phenylmethoxy)-
    • Inchi: 1S/C17H16ClNO2/c18-15-7-6-14-8-9-19(16(14)10-15)17(20)12-21-11-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
    • InChI Key: DMWYYYSYHILXCP-UHFFFAOYSA-N
    • SMILES: C(=O)(N1C2=C(C=CC(Cl)=C2)CC1)COCC1=CC=CC=C1

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Predicted)
  • Boiling Point: 503.3±50.0 °C(Predicted)
  • pka: -0.14±0.20(Predicted)
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